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Compound of Interest

Compound Name: 1,3-Pentadiyne

Cat. No.: B15493835 Get Quote

An In-depth Technical Guide on 1,3-Pentadiyne: Molecular Weight and Formula

This guide provides a detailed overview of the molecular formula and molecular weight of 1,3-
pentadiyne, a molecule of interest to researchers, scientists, and professionals in drug

development.

Core Molecular Data
1,3-Pentadiyne is a hydrocarbon with a linear five-carbon chain containing two triple bonds. Its

fundamental properties are summarized below.

Quantitative Data Summary
Property Value

Molecular Formula C₅H₄[1][2][3][4][5]

Molecular Weight 64.0853 g/mol [1][3]

Molar Mass 64.09 g/mol [2][4][6]

Experimental Protocols
The determination of the molecular formula and weight of 1,3-pentadiyne is rooted in

fundamental analytical chemistry techniques.

Mass Spectrometry for Molecular Weight Determination
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Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion of 1,3-pentadiyne,

which corresponds to its molecular weight.

Methodology:

Sample Introduction: A pure sample of 1,3-pentadiyne is introduced into the mass

spectrometer. Due to its volatility, gas chromatography (GC) is an ideal preceding separation

and introduction technique.

Ionization: The sample is ionized, typically using Electron Ionization (EI). In EI, high-energy

electrons bombard the molecules, causing the ejection of an electron and the formation of a

positively charged molecular ion (M⁺).

Acceleration: The newly formed ions are accelerated by an electric field to give them all the

same kinetic energy.

Deflection: The ions then travel through a magnetic field, which deflects them based on their

mass-to-charge ratio. Lighter ions are deflected more than heavier ions.

Detection: A detector measures the abundance of ions at each m/z value. The peak with the

highest m/z value typically represents the molecular ion.

Elemental Analysis for Molecular Formula Determination
Objective: To determine the empirical formula of 1,3-pentadiyne by quantifying the percentage

of carbon and hydrogen.

Methodology:

Combustion: A precisely weighed sample of 1,3-pentadiyne is completely combusted in a

furnace in the presence of excess oxygen.

Product Collection: The combustion products, carbon dioxide (CO₂) and water (H₂O), are

passed through separate absorption tubes. One tube contains a substance that absorbs

water (e.g., magnesium perchlorate), and the other contains a substance that absorbs

carbon dioxide (e.g., sodium hydroxide).
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Quantification: The mass of CO₂ and H₂O produced is determined by weighing the

absorption tubes before and after combustion.

Calculation: From the masses of CO₂ and H₂O, the masses of carbon and hydrogen in the

original sample are calculated. These masses are then used to determine the empirical

formula. The molecular formula is then determined by comparing the empirical formula

weight to the molecular weight obtained from mass spectrometry.

Logical Relationship Diagram
The following diagram illustrates the logical workflow from the elemental composition to the

final molecular weight.

Elemental Composition

Molecular Formula

Atomic Weights (amu)
Calculation

Molecular Weight

Carbon (C)

C₅H₄

Hydrogen (H)

(5 * AW_C) + (4 * AW_H)

Number of Atoms

C ≈ 12.011

H ≈ 1.008

64.0853 g/molSummation
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Molecular Weight Calculation Workflow
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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